5-ETHYL-1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
Description
Triazole compounds, such as 5-ETHYL-1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
Methyl-1H-1,2,4-triazole-3-carboxylate, a related compound, can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol . It is utilized as a precursor for preparing the nucleoside analogue, Ribavirin .Molecular Structure Analysis
The molecular structure of triazole compounds has been analyzed in various studies . For instance, the crystal structure of methyl-1H-1,2,4-triazole-3-carboxylate, a related compound, has been analyzed .Chemical Reactions Analysis
Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes . They are commonly used in medicinal chemistry and are included in the class of antimicrobials due to their safety profile and excellent therapeutic index .Physical And Chemical Properties Analysis
The physical and chemical properties of triazole compounds can vary. For instance, Methyl-1H-1,2,4-triazole-3-carboxylate has a melting point of 196-199 °C (lit.) .Mechanism of Action
The mechanism of action of triazole compounds involves their ability to form hydrogen bonds and dipole interactions with biological receptors . This unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .
Future Directions
Triazole compounds have been the focus of many research studies due to their wide range of potential pharmaceutical activity . Future research is expected to focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ETHYL-1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID involves the reaction of ethyl hydrazinecarboxylate with methyl propiolate to form 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester, which is then hydrolyzed to yield the desired product.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Methyl propiolate", "Sodium hydroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with methyl propiolate in the presence of sodium hydroxide and water to form 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed using sodium hydroxide and water to yield 5-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxylic acid.", "Step 3: The product is purified by recrystallization from ethanol." ] } | |
CAS RN |
1247841-01-5 |
Product Name |
5-ETHYL-1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID |
Molecular Formula |
C6H9N3O2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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